Cas no 78340-48-4 ((S)-(-)-3-Hydroxy-2-pyrrolidone)

• Product Name: (S)-(-)-3-Hydroxy-2-pyrrolidone
• CAS No: 78340-48-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 562284
• PubChem ID: 10240772
• Update Time: 2025-04-19

(S)-(-)-3-Hydroxy-2-pyrrolidone Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3-Hydroxy-2-pyrrolidone
• (S)-3-Hydroxy-pyrrolidin-2-one
• (S)-3-Hydroxypyrrolidin-2-one
• 2-Pyrrolidinone,3-hydroxy-
• DS-13043
• BCP23316
• SCHEMBL121282
• FT-0615866
• AM20080386
• FRKGSNOMLIYPSH-UHFFFAOYSA-N
• 2-pyrrolidinone, 3-hydroxy-
• A15253
• AB29512
• BCP00893
• 3-hydroxypyrrolidin-2-one;3-Hydroxy-2-pyrrolidinone
• 3-oxidanylpyrrolidin-2-one
• AKOS005146224
• CS-W005201
• A809127
• Q-103568
• AB88860
• SY067339
• 78340-48-4
• 3-Hydroxy-pyrrolidin-2-one
• 15166-68-4
• SY020466
• FT-0649392
• ETHYLMORPHOLINOACETATEHYDROCHLORIDE
• 3-hydroxypyrrolidin-2-one
• MFCD09751256
• MFCD12911759
• 15116-68-4
• SY017439
• EN300-297352
• FT-0771056
• 3-Hydroxy-2-pyrrolidinone
• (3R)-3-Hydroxypyrrolidin-2-one; (R)-3-Hydroxy-2-pyrrolidone
• a-Hydroxy-?-butyrolactam

• Inchi： 1S/C4H7NO2/c6-3-1-2-5-4(3)7/h3,6H,1-2H2,(H,5,7)
• InChI Key： FRKGSNOMLIYPSH-UHFFFAOYSA-N
• SMILES： OC1C(NCC1)=O

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: -0.80400